Cas no 1803721-30-3 (3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one)

3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one is a brominated aromatic ketone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a 2-ethoxy-5-methoxyphenyl group attached to a propanone scaffold with a bromine substituent at the 3-position, offering reactivity for further functionalization. This compound may serve as a key intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry, where such scaffolds are explored for bioactive properties. The presence of both ethoxy and methoxy substituents enhances its solubility and electronic properties, facilitating selective reactions. Its well-defined molecular structure ensures consistency in synthetic applications.

3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one structure

1803721-30-3 structure

Product name:3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one

CAS No:1803721-30-3

MF:C₁₂H₁₅BrO₃

MW:287.149703264236

CID:4976174

3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one
- Inchi： 1S/C12H15BrO3/c1-3-16-12-5-4-9(15-2)8-10(12)11(14)6-7-13/h4-5,8H,3,6-7H2,1-2H3
- InChI Key： IJQANRCLJPHEIG-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=C(C=CC=1OCC)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 220
XLogP3: 2.6
Topological Polar Surface Area: 35.5

3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A013018194-500mg	3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one	1803721-30-3	97%	500mg	798.70 USD	2021-06-25
Alichem	A013018194-1g	3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one	1803721-30-3	97%	1g	1,504.90 USD	2021-06-25
Alichem	A013018194-250mg	3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one	1803721-30-3	97%	250mg	480.00 USD	2021-06-25

3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one Related Literature

1. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†

Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
2. Visualization and measurement of flow in two-dimensional paper networks

Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
3. Voltammetric detection of vitamin B1 (thiamine) in neutral solution at a glassy carbon electrode via in situ pH modulation

Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
4. Structural variation from 1D to 3D: effect of metal centers on the construction of metal–organic coordination polymers with N-(1H-tetrazol-5-yl)benzamide ligand†

Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
5. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†

Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924

Additional information on 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one

Research Brief on 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one (CAS: 1803721-30-3): Recent Advances and Applications

The compound 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one (CAS: 1803721-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an updated overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential therapeutic applications. The findings discussed herein are based on peer-reviewed publications and recent patents, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors. The compound's unique structural features, including the bromo and methoxy substituents, contribute to its reactivity and ability to interact with various biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its properties and optimize synthetic routes.

In addition to its synthetic applications, 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one has shown promising biological activities. A recent preclinical study reported its potential as an anti-inflammatory agent, with the compound exhibiting significant inhibition of pro-inflammatory cytokines in vitro. These findings suggest its potential for further development into therapeutic agents for inflammatory diseases. However, challenges such as bioavailability and toxicity profiles need to be addressed in future studies.

Another area of interest is the compound's role in photodynamic therapy (PDT). A 2022 study explored its photosensitizing properties, revealing its ability to generate reactive oxygen species (ROS) upon light irradiation. This property makes it a candidate for PDT applications in cancer treatment. Further optimization of its photophysical properties and in vivo studies are required to validate its efficacy and safety.

In conclusion, 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one (CAS: 1803721-30-3) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from synthetic intermediates to potential therapeutic agents, highlighting its importance in ongoing research. Future studies should focus on addressing its limitations and exploring its full potential in various biomedical applications.